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Compound of Interest

Compound Name: 10-Methyltridecanoic Acid

Cat. No.: B1260040

Get Quote

Executive Summary
Mid-chain branched fatty acids, such as 10-Methyltridecanoic Acid (

-MTDA), are critical biomarkers in microbial lipidomics (e.g., Actinobacteria species) and
synthetic intermediates in drug delivery systems. Unlike terminal branching (iso/anteiso), mid-
chain methyl groups present a unique challenge: the diagnostic signals are often buried within
the methylene "envelope" of the NMR spectrum.

This Application Note provides a definitive protocol for distinguishing the position of the methyl

group at Carbon-10 using a combination of high-field 1D

H/

C NMR and 2D correlations (COSY, HSQC, HMBC). We emphasize the use of solvent-induced
shifts to resolve overlapping methyl resonances.

Sample Preparation & Experimental Setup
Solvent Selection Strategy
While Deuterated Chloroform (
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) is the standard, it often fails to resolve the specific methyl doublet of 10-MTDA from the
terminal methyl triplet. We recommend a dual-solvent strategy if resolution is poor.

Primary Solvent:

(99.8% D) + 0.03% TMS.

Pros: Excellent solubility, standard chemical shift referencing.

Secondary Solvent (Resolution Enhancer): Benzene-

(

).

Mechanism: The Aromatic Solvent-Induced Shift (ASIS) effect differentially shields protons

based on local geometry, often separating the 10-Me doublet from the terminal 13-Me

triplet.

Preparation Protocol
Mass: Weigh 10–15 mg of 10-MTDA.

Dissolution: Dissolve in 600

L of solvent (

or

).

Tube: Transfer to a high-precision 5mm NMR tube (e.g., Wilmad 535-PP) to minimize

shimming errors.

Temperature: Equilibrate probe to 298 K (

C).

1D NMR Analysis: The Diagnostic Signals
Proton ( H) NMR
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The spectrum is dominated by the methylene envelope (

ppm). The structural proof relies on identifying the specific multiplicity of the methyl groups.

Position Group Multiplicity

Approx.[1][2]
[3][4] Shift (

, ppm)

Diagnostic
Value

C1 -COOH Broad Singlet 10.0 - 12.0

Exchangeable;

confirms acid

head.

C2 -CH
Triplet (

Hz)
2.34

Proximity to

Carbonyl.

C3 -CH Multiplet 1.63
Distinct from bulk

chain.

C13 Terminal -CH
Triplet (

Hz)
0.88

Reference for

chain end.

10-Me Branched -CH
Doublet (

Hz)
0.85 - 0.90

Key Regio-

marker.

C10 Methine -CH-
Multiplet

(Hidden)
1.35 - 1.45

Buried; requires

2D to locate.

Critical Observation: In

, the 10-Me doublet and C13 triplet often overlap. Integration is crucial: The total methyl region
integral should correspond to 6H (3H from terminal + 3H from branch).

Carbon ( C) NMR
The 10-methyl substitution breaks the symmetry of the methylene chain, creating unique

chemical shifts for the methine (C10) and its neighbors.
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Position Type
Approx. Shift (

, ppm)
Notes

C1 C=O 180.0 Carbonyl.

C10 CH 32.8
Methine signal (DEPT-

90 positive).

10-Me CH 19.7
Branched methyl

carbon.

C13 CH 14.1
Terminal methyl

carbon.

2D NMR Workflow: Establishing Connectivity
To definitively place the methyl group at position 10, we must "walk" the carbon chain.

Workflow Diagram
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Sample: 10-Methyltridecanoic Acid

1D 1H NMR
(Check Methyl Integration 6H)

1D 13C / DEPT-135
(Identify Methine CH at ~33 ppm)

2D HSQC
(Correlate 10-Me protons to C-Me)

2D HMBC
(The 'Smoking Gun')

 Establish
Connectivity

Structural Confirmation:
Methyl at C10

Click to download full resolution via product page

Figure 1: Step-by-step NMR acquisition workflow for branched fatty acids.

The "Smoking Gun": HMBC Logic
The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the definitive proof. It

shows correlations over 2-3 bonds.

The Logic of Assignment:

Identify the Branch: Find the proton doublet at ~0.85 ppm (10-Me).
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HSQC: Correlate this doublet to the carbon at ~19.7 ppm.

HMBC Correlations (Long Range):

The 10-Me protons will show a strong 2-bond correlation to C10 (methine, ~32.8 ppm).

The 10-Me protons will show 3-bond correlations to C9 and C11.

Differentiation: C11 leads to the short terminal chain (C11

C12

C13). C9 leads back toward the carboxyl group.

C13 Terminal Methyl: Will show HMBC correlations to C12 and C11.

Verification: If the branch were at C9, the terminal chain would be longer (4 carbons),

altering the shifts and coupling patterns of the "tail."

Experimental Protocols
Instrument Configuration

Field Strength: Minimum 400 MHz (600 MHz recommended for lipid dispersion).

Probe: 5mm BBO or TXI cryoprobe.

Pulse Sequence Parameters (Bruker Standard)
Experiment 1: 1D Proton (

)
TD (Time Domain): 64k

SW (Spectral Width): 12-14 ppm

D1 (Relaxation Delay): 2.0 sec (Ensure quantitative methyl integration)

NS (Scans): 16
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Experiment 2: Multiplicity-Edited HSQC (

)
Purpose: Distinguish CH/CH

(positive/red) from CH

(negative/blue).

TD: 2048 (F2) x 256 (F1)

NS: 4 to 8

CNST2 (

): 145 Hz

Experiment 3: HMBC (

)
Purpose: Long-range connectivity (Branch to Backbone).

TD: 4096 (F2) x 256 (F1)

NS: 16 to 32

CNST13 (

): 8 Hz (Optimized for long-range coupling)

D1: 1.5 - 2.0 sec

Structural Logic Diagram
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Figure 2: Connectivity logic. Red arrows indicate correlations originating from the branched

methyl, establishing its position on the backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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